Cas no 938032-30-5 (2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one)

• Product Name: 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one
• CAS No: 938032-30-5
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6080911
• PubChem ID: 8741333
• Update Time: 2025-11-01

2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one
• 2-(2-methoxyethylamino)-3-(3-methoxyphenyl)-6-methylfuro[3,2-c]chromen-4-one
• 4H-Furo[3,2-c][1]benzopyran-4-one, 2-[(2-methoxyethyl)amino]-3-(3-methoxyphenyl)-6-methyl-
• F3248-0713
• Z339407506
• 938032-30-5
• 2-((2-methoxyethyl)amino)-3-(3-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one
• SR-01000918422-1
• SR-01000918422
• 2-[(2-methoxyethyl)amino]-3-(3-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one
• AKOS002311700

• Inchi： 1S/C22H21NO5/c1-13-6-4-9-16-19(13)28-22(24)18-17(14-7-5-8-15(12-14)26-3)21(27-20(16)18)23-10-11-25-2/h4-9,12,23H,10-11H2,1-3H3
• InChI Key： RVYOEHUNTVCWBV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C=CC=C2C2OC(NCCOC)=C(C3=CC=CC(OC)=C3)C1=2

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 604.3±55.0 °C(Predicted)
• pka: 0.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins

Additional information on 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo3,2-cchromen-4-one

Introduction to 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one (CAS No. 938032-30-5)

The compound 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one, identified by its CAS number 938032-30-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the chromenone class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of multiple functional groups, including amino, methoxy, and methyl substituents, endows this compound with unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of chromenone derivatives as bioactive molecules. The structural motif of furo[3,2-c]chromen-4-one has been extensively investigated for its pharmacological effects, particularly in the context of anti-inflammatory, antioxidant, and anticancer applications. The specific arrangement of the nitrogen-containing heterocycle and the aromatic ring system in this compound contributes to its interactiveness with biological targets, making it an intriguing subject for drug discovery efforts.

In particular, the 2-(2-methoxyethyl)amino substituent at the 2-position of the chromenone ring introduces a polar and flexible side chain that can modulate solubility and binding affinity. This feature is critical in drug design, as it allows for fine-tuning of pharmacokinetic properties. Additionally, the 3-(3-methoxyphenyl) group at the 3-position adds another layer of complexity, potentially influencing electronic distribution and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in developing novel therapeutic agents.

The 6-methyl group at the 6-position further enhances the compound's structural diversity. Methyl substituents are commonly found in bioactive molecules due to their ability to influence steric interactions and electronic properties. In this context, the methyl group may play a role in optimizing binding interactions with biological targets, thereby improving overall efficacy. The combination of these substituents creates a unique chemical profile that distinguishes this compound from other chromenone derivatives.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with increasing accuracy. Molecular modeling studies suggest that 2-(2-methoxyethyl)amino-3-(3-methoxyphenyl)-6-methyl-4H-furo[3,2-c]chromen-4-one may exhibit interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary docking simulations indicate potential binding to cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. Similarly, interactions with kinases and other signaling proteins have been hypothesized, suggesting possible applications in oncology.

The pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties. This compound's ability to engage multiple targets simultaneously could lead to synergistic therapeutic effects, reducing the likelihood of resistance development. Such multifaceted approaches are particularly relevant in treating complex diseases like cancer and chronic inflammatory disorders. The methoxy groups present in the molecule may also contribute to metabolic stability, an essential factor for drug candidates intended for clinical use.

Recent experimental studies have begun to validate these theoretical predictions. In vitro assays have demonstrated promising activities of related chromenone derivatives in models of inflammation and cancer cell proliferation. While further research is needed to fully elucidate the mechanism of action of CAS No. 938032-30-5, these preliminary findings are encouraging. The compound's unique structural features provide a strong foundation for developing more potent and selective analogs through structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include condensation reactions to form the furochromenone core, followed by functional group modifications such as methylation and alkylation. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste and improving yield efficiency. Such sustainable approaches are increasingly important in pharmaceutical manufacturing.

Future directions for research on this compound may include exploring its potential as an intermediate for more complex drug candidates or investigating its effects on specific disease models in vivo. Preclinical studies will be essential to assess its safety profile and therapeutic efficacy before considering clinical trials. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible medical benefits.

In conclusion,CAS No 938032-30-5 represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. The interplay between its various functional groups—such as the amino, methoxy, and methyl substituents—creates a rich chemical landscape ripe for exploration. As research progresses, this compound may emerge as a valuable tool in addressing challenging medical conditions through innovative drug design strategies.